Cas no 98432-49-6 (Butyl 5-amino-1,3,4-thiadiazole-2-carboxylate)

• Product Name: Butyl 5-amino-1,3,4-thiadiazole-2-carboxylate
• CAS No: 98432-49-6
• MF: C₇H₁₁N₃O₂S
• MW: 201.246139764786
• CID: 1002519
• Update Time: 2025-05-23

Butyl 5-amino-1,3,4-thiadiazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazole-2-carboxylicacid,5-amino-,butylester(6CI)
• butyl 5-amino-1,3,4-thiadiazole-2-carboxylate
• Butyl 5-amino-1,3,4-thiadiazole-2-carboxylate

• Inchi： 1S/C7H11N3O2S/c1-2-3-4-12-6(11)5-9-10-7(8)13-5/h2-4H2,1H3,(H2,8,10)
• InChI Key： GDNZOHPYPMQHPJ-UHFFFAOYSA-N
• SMILES： S1C(N)=NN=C1C(=O)OCCCC

Computed Properties

• Exact Mass: 201.057
• Monoisotopic Mass: 201.057
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 106

Additional information on Butyl 5-amino-1,3,4-thiadiazole-2-carboxylate

Butyl 5-amino-1,3,4-thiadiazole-2-carboxylate (CAS No. 98432-49-6): A Comprehensive Overview

Butyl 5-amino-1,3,4-thiadiazole-2-carboxylate, identified by its CAS number 98432-49-6, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the thiadiazole class, a heterocyclic structure that has garnered considerable attention due to its diverse biological activities and potential applications in drug development. The unique arrangement of nitrogen and sulfur atoms in its molecular framework imparts remarkable chemical reactivity, making it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The structure of Butyl 5-amino-1,3,4-thiadiazole-2-carboxylate consists of a five-membered ring containing two nitrogen atoms and one sulfur atom, with an amine group at the 5-position and a carboxylate moiety at the 2-position. The butyl ester group at the carboxyl position enhances its solubility in organic solvents, facilitating its use in synthetic protocols. This feature is particularly advantageous in medicinal chemistry, where solubility and bioavailability are critical factors in drug design.

In recent years, there has been growing interest in thiadiazole derivatives due to their demonstrated efficacy against a range of diseases, including infectious disorders and chronic conditions. The amine and carboxylate functional groups in Butyl 5-amino-1,3,4-thiadiazole-2-carboxylate provide multiple sites for chemical modification, enabling the development of structurally diverse analogs with tailored biological properties. Such modifications have led to the discovery of novel compounds with enhanced pharmacokinetic profiles and improved therapeutic outcomes.

One of the most compelling aspects of thiadiazole compounds is their ability to interact with biological targets such as enzymes and receptors. For instance, studies have shown that derivatives of this class exhibit antimicrobial properties by inhibiting key metabolic pathways in bacteria. The amine group at the 5-position can be exploited to form hydrogen bonds with biological targets, enhancing binding affinity. Additionally, the carboxylate moiety can participate in salt formation, improving oral bioavailability and reducing gastrointestinal irritation.

The synthesis of Butyl 5-amino-1,3,4-thiadiazole-2-carboxylate typically involves multi-step organic transformations starting from readily available precursors. A common synthetic route includes the condensation of thiourea with an appropriate α-haloketone or α-bromoaldehyde to form the thiadiazole core. Subsequent functionalization at the 5-position with an amine group and esterification at the 2-position yield the desired product. This synthetic strategy highlights the versatility of thiadiazole chemistry and underscores its importance as a building block in pharmaceutical research.

The pharmacological potential of Butyl 5-amino-1,3,4-thiadiazole-2-carboxylate has been explored in various preclinical studies. Researchers have investigated its effects on enzymes such as carbonic anhydrase and xanthine oxidase, which are implicated in conditions like glaucoma and gout. Preliminary findings suggest that this compound may inhibit these enzymes effectively, warranting further investigation into its therapeutic applications. Moreover, its structural similarity to known bioactive molecules makes it a promising candidate for structure-based drug design.

In addition to its enzymatic activity, Butyl 5-amino-1,3,4-thiadiazole-2-carboxylate has shown promise in combating infectious diseases. The sulfur-containing heterocycle is known to disrupt bacterial cell wall synthesis and interfere with essential metabolic processes. Recent studies have demonstrated that thiadiazole derivatives can act as scaffolds for developing novel antibiotics capable of overcoming drug resistance mechanisms. The unique electronic properties of the thiadiazole ring facilitate interactions with bacterial enzymes, making it an attractive target for antimicrobial drug discovery.

The development of new synthetic methodologies has further expanded the utility of Butyl 5-amino-1,3,4-thiadiazole-2-carboxylate. Advances in catalytic asymmetric synthesis have enabled the construction of enantiomerically pure derivatives with improved pharmacological profiles. These methods have opened up new avenues for exploring chiral thiadiazole compounds, which are increasingly recognized for their enhanced biological activity compared to their racemic counterparts.

The role of computational chemistry in optimizing thiadiazole-based drugs cannot be overstated. Molecular modeling techniques have been instrumental in predicting binding affinities and identifying key interaction sites between Butyl 5-amino-1,3,4-thiadiazole-2-carboxylate derivatives and biological targets. By integrating experimental data with computational insights, researchers can accelerate the discovery process and prioritize lead compounds for further development.

The future prospects for Butyl 5-amino-1,3,4-thiadiazole-2-carboxylate are promising given its versatile chemical properties and broad spectrum of biological activities. Continued research efforts are expected to yield novel therapeutic agents targeting various diseases. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating these findings into clinical applications.